N-(1,1-dioxido-2,3-dihydro-3-thienyl)-2-fluoro-N-(3-methylphenyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-fluoro-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C18H16FNO3S/c1-13-5-4-6-14(11-13)20(15-9-10-24(22,23)12-15)18(21)16-7-2-3-8-17(16)19/h2-11,15H,12H2,1H3
• InChI Key: PIKRQQGITFNPKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C18H16FNO3S
• Molecular Weight: 345.4 g/mol
• CAS RN: 303094-11-3

Description

N-(1,1-dioxido-2,3-dihydro-3-thienyl)-2-fluoro-N-(3-methylphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and pharmaceuticals. This compound is also known as 'Compound 1' and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydro-3-thienyl)-2-fluoro-N-(3-methylphenyl)benzamide is not fully understood. However, it has been suggested that this compound may exert its anti-tumor effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. Additionally, it may modulate the immune system by regulating the production of cytokines and other immune cells.
Biochemical and Physiological Effects:
N-(1,1-dioxido-2,3-dihydro-3-thienyl)-2-fluoro-N-(3-methylphenyl)benzamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation. Additionally, this compound has been found to modulate the immune system by increasing the production of certain cytokines and immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,1-dioxido-2,3-dihydro-3-thienyl)-2-fluoro-N-(3-methylphenyl)benzamide in lab experiments is its potential as an anti-tumor agent. Additionally, this compound has been found to have anti-inflammatory effects and may be useful in studying the immune system. However, one limitation of using this compound in lab experiments is its potential toxicity, which may affect the results of the experiments.

Future Directions

There are several future directions for research involving N-(1,1-dioxido-2,3-dihydro-3-thienyl)-2-fluoro-N-(3-methylphenyl)benzamide. One area of research is the development of this compound as a potential anti-tumor agent for clinical use. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the immune system. Finally, future research may focus on the synthesis of derivatives of this compound to improve its efficacy and reduce potential toxicity.

Synthesis Methods

The synthesis of N-(1,1-dioxido-2,3-dihydro-3-thienyl)-2-fluoro-N-(3-methylphenyl)benzamide has been achieved using various methods. One such method involves the reaction of 2-fluorobenzoyl chloride with 3-methylthiophene-2-carboxylic acid in the presence of triethylamine and dichloromethane. The resulting product is then treated with hydrogen peroxide and sulfuric acid to obtain the final product.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydro-3-thienyl)-2-fluoro-N-(3-methylphenyl)benzamide has been extensively studied for its potential applications in the field of medicine and pharmaceuticals. It has been found to exhibit anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has shown potential as an anti-inflammatory agent and has been studied for its effects on the immune system.